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Compound of Interest

Compound Name: Dmeq-tad

Cat. No.: B024017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dmeq-tad, also known by its full chemical name 4-[2-(3,4-Dihydro-6,7-dimethoxy-4-methyl-3-

oxo-2-quinoxalinyl)ethyl]-3H-1,2,4-triazole-3,5(4H)-dione, is a fluorescent labeling reagent.[1][2]

Its core structure features a highly reactive 1,2,4-triazoline-3,5-dione (TAD) moiety, which

allows for rapid and specific reactions with a variety of biomolecules.[3] This property makes

Dmeq-tad a valuable tool in bioanalytical chemistry and drug development, particularly for the

derivatization and quantification of molecules like Vitamin D and its metabolites.[1][2][4] While

primarily used as a labeling agent, some studies have explored its potential in other areas,

such as in the treatment of acute lymphoblastic leukemia, owing to its anti-inflammatory and

anti-proliferative properties observed in vitro.[5]

Chemical Structure and Identification
The chemical structure of Dmeq-tad is characterized by a quinoxaline derivative linked to a

triazoledione ring system. This unique combination of moieties imparts its specific reactivity and

fluorescent properties.

Caption: Chemical structure of Dmeq-tad.

Physicochemical Properties
A summary of the key physicochemical properties of Dmeq-tad is provided in the table below.
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Property Value Reference

IUPAC Name

4-[2-(3,4-Dihydro-6,7-

dimethoxy-4-methyl-3-oxo-2-

quinoxalinyl)ethyl]-3H-1,2,4-

triazole-3,5(4H)-dione

[1][2]

CAS Number 132788-52-4 [1][2][5]

Molecular Formula C₁₅H₁₅N₅O₅ [1][2][5]

Molecular Weight 345.31 g/mol [1][2][6]

Appearance Bright pink or pink solid [1][6]

Melting Point >200°C (decomposition) [6]

Solubility

Soluble in dichloromethane,

acetone, or chloroform. Slightly

soluble in DMSO and ethyl

acetate (with

heating/sonication).

[4][6]

SMILES

CN1C2=CC(=C(C=C2N=C(C1

=O)CCN3C(=O)N=NC3=O)OC

)OC

[1]

InChI

InChI=1S/C15H15N5O5/c1-

19-10-7-12(25-3)11(24-2)6-

9(10)16-8(13(19)21)4-5-20-

14(22)17-18-15(20)23/h6-

7H,4-5H2,1-3H3

[1][7]

Storage Temperature Long-term: -20°C [4][5]

Mechanism of Action and Applications
The primary utility of Dmeq-tad stems from the high reactivity of the triazoledione (TAD)

moiety. TADs are known to participate in a variety of rapid and efficient chemical reactions,

including Diels-Alder and ene reactions.[3][8]
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Fluorescence Labeling of Vitamin D
Dmeq-tad is widely used as a reagent for the fluorescence-labeling of Vitamin D and its

metabolites.[1][2][4] This application is crucial for the sensitive and specific quantification of

these compounds in biological samples. The reaction involves the TAD group of Dmeq-tad
reacting with the conjugated diene system present in Vitamin D molecules.

Dmeq-tad
(TAD moiety)

Diels-Alder
Reaction

Vitamin D
(Conjugated Diene)

Fluorescent Dmeq-tad-
Vitamin D Adduct

HPLC with
Fluorescence Detection

Click to download full resolution via product page

Caption: Reaction pathway for Dmeq-tad labeling of Vitamin D.

Peptide and Biomolecule Labeling
The reactivity of Dmeq-tad is not limited to dienes. It can also react with electron-rich aromatic

amino acids like tyrosine and tryptophan, as well as with furan-containing unnatural amino

acids incorporated into peptides.[3][9] This allows for site-specific labeling of peptides and

proteins. Furthermore, recent studies have demonstrated its ability to perform multiple labeling

at a single site on prenylated peptides, proteins, and DNA.[10]

Experimental Protocols
General Protocol for Labeling of Farnesol with Dmeq-tad
The following is a representative protocol for the labeling of a prenylated molecule, farnesol,

which can be adapted for other similar molecules.[10][11]

Materials:

Farnesol

Dmeq-tad
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Acetonitrile (MeCN)

Water (for quenching)

HPLC system for analysis

MALDI-TOF mass spectrometer for analysis

Procedure:

Prepare stock solutions of farnesol (e.g., 800 µM) and Dmeq-tad (e.g., 4 mM) in acetonitrile.

In a suitable reaction vessel, mix the Dmeq-tad solution (e.g., 10 equivalents) with the

farnesol solution (1 equivalent).

The reaction is rapid; for single-labeling, the reaction may be stopped after as little as 10

seconds. For multiple labeling, the reaction time can be extended to 3 hours or more.[10][11]

To stop the reaction, add an excess of water to quench the unreacted Dmeq-tad.

Analyze the reaction mixture by reversed-phase HPLC and MALDI-TOF mass spectrometry

to identify the formation of single-, double-, and triple-labeled products.[10][11]
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1. Preparation

2. Reaction

3. Analysis
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Caption: General workflow for labeling farnesol with Dmeq-tad.

Quantitative Data
While Dmeq-tad is primarily a labeling reagent, its potential anti-proliferative and anti-

inflammatory activities have been noted.[5] However, specific quantitative data such as IC50

values from comprehensive dose-response studies are not widely published in the context of it

being a therapeutic agent. The quantitative data available primarily relates to its application in

labeling reactions.
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Parameter Context Value/Observation Reference

Reaction Time
Single-labeling of

farnesol
~10 seconds [10][11]

Reaction Time

Triple-labeling of

farnesol (main

product)

~3 hours [10][11]

Reaction Yield
Multiple labeling of

geranylated DNA

87% overall yield

(33% single, 41%

double, 13% triple)

[10]

Purity
Commercially

available Dmeq-tad
≥98% (by TLC) [4]

Conclusion
Dmeq-tad is a potent and versatile fluorescent labeling reagent with significant applications in

the analysis of biomolecules, most notably Vitamin D. Its utility is derived from the rapid and

efficient click-like chemistry of its triazoledione moiety. The detailed understanding of its

chemical properties and reaction kinetics, as outlined in this guide, is essential for its effective

application in research and development. While preliminary studies suggest other potential

biological activities, its primary and well-established role remains in the realm of bioanalytical

chemistry. Further research may yet uncover novel applications for this interesting molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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